![molecular formula C6H5BrO3 B6234915 methyl 4-bromofuran-3-carboxylate CAS No. 2069255-21-4](/img/no-structure.png)
methyl 4-bromofuran-3-carboxylate
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Overview
Description
Methyl 4-bromofuran-3-carboxylate is a chemical compound with the CAS Number: 2069255-21-4 . It has a molecular weight of 205.01 . The IUPAC name for this compound is this compound .
Synthesis Analysis
The synthesis of polysubstituted furan-3(4)-carboxylates, including this compound, has been extensively studied . Most methods for the preparation of substituted furans are based on the use of acetylene derivatives and the Paal–Knorr reaction . For instance, ethyl 5-amino-4-cyano-2-methylfuran-3-carboxylate was formed in 77% yield in the reaction of ethyl 2-chloro-3-oxobutanoate with malonic acid dinitrile in the presence of NaOEt .Molecular Structure Analysis
The InChI Code for this compound is 1S/C6H5BrO3/c1-9-6(8)4-2-10-3-5(4)7/h2-3H,1H3 .Chemical Reactions Analysis
The direct reactions of dimethylsulfonium acylmethylides with dialkyl acetylenedicarboxylates afforded dialkyl furan-3,4-dicarboxylates through a tandem sequence of Michael addition, intramolecular nucleophilic addition, 4p ring opening, intramolecular Michael addition, and elimination .Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It should be stored in a refrigerator .Scientific Research Applications
1. Synthesis and Antibacterial Activity
A study in 2020 investigated the synthesis of S-derivatives of 5-(5-bromofuran-2-yl)-4-methyl-1,2,4-triazol-3-thiols using a process involving nucleophilic substitution with bromoalkanes. The synthesized compounds displayed significant antibacterial activity against various microorganisms, suggesting potential for developing new antibiotics (2020).
2. Chemical Synthesis and Transformations
Research from 2003 and 2004 explored the synthesis of various furan derivatives, including alkyl 2-bromomethyl-4-(diethoxyphosphorylmethyl)-5-tert-butylfuran-3-carboxylates and insights into the bromination of 3-aryl-5-methyl-isoxazole-4-carboxylates. These studies contribute to the field of organic synthesis, providing methodologies for preparing complex furan compounds with potential applications in medicinal chemistry and material science (Pevzner, 2003); (Roy, Rajaraman, & Batra, 2004).
3. Palladium-Catalyzed Direct Arylation
A 2012 study utilized methyl 5-bromo-2-furoate, a related compound, in palladium-catalyzed direct arylation of heteroaromatics. This process allowed the efficient synthesis of biheteroaryls, which are significant in the development of pharmaceuticals and advanced materials (Fu, Zhao, Bruneau, & Doucet, 2012).
4. Synthesis of Natural Products
A 2000 study focused on the total synthesis of natural products like vignafuran from common starting materials, including 4-bromoresorcinol. This research highlights the role of furan derivatives in synthesizing complex natural compounds, which can be crucial for drug discovery and natural product chemistry (Hiroya et al., 2000).
Safety and Hazards
Future Directions
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for methyl 4-bromofuran-3-carboxylate involves the bromination of furan followed by esterification with methyl chloroformate.", "Starting Materials": [ "Furan", "Bromine", "Sodium bromide", "Methyl chloroformate", "Potassium carbonate", "Methanol" ], "Reaction": [ "Bromination of furan using bromine and sodium bromide in acetic acid to yield 4-bromofuran", "Esterification of 4-bromofuran with methyl chloroformate in the presence of potassium carbonate and methanol to yield methyl 4-bromofuran-3-carboxylate" ] } | |
CAS RN |
2069255-21-4 |
Molecular Formula |
C6H5BrO3 |
Molecular Weight |
205 |
Purity |
95 |
Origin of Product |
United States |
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